Cas no 31020-32-3 (Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI))

Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI) structure
31020-32-3 structure
Product Name:Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
CAS No:31020-32-3
MF:C9H12N2O2
MW:180.203782081604
CID:315231
PubChem ID:302700
Update Time:2025-04-19

Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
    • propan-2-yl N-pyridin-2-ylcarbamate
    • [2]pyridyl-carbamic acid isopropyl ester
    • [2]Pyridyl-carbamidsaeure-isopropylester
    • 2-Isopropoxycarbonylamino-pyridin
    • AG-F-02931
    • CTK4G6288
    • isopropyl pyridin-2-ylcarbamate
    • NSC190401
    • PROPAN-2-YL N-(PYRIDIN-2-YL)CARBAMATE
    • 31020-32-3
    • SCHEMBL11794850
    • Propan-2-yl pyridin-2-ylcarbamate
    • NSC-190401
    • DTXSID20307220
    • Inchi: 1S/C9H12N2O2/c1-7(2)13-9(12)11-8-5-3-4-6-10-8/h3-7H,1-2H3,(H,10,11,12)
    • InChI Key: FPRYAYYONDOGNO-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CN=1)=O)C(C)C

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Density: 1.158
  • Boiling Point: 240.4°Cat760mmHg
  • Flash Point: 99.2°C
  • Refractive Index: 1.55
  • PSA: 51.22
  • LogP: 2.11150
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